Cas no 13101-45-6 (1-(3-methylfuran-2-yl)ethan-1-one)

• Product Name: 1-(3-methylfuran-2-yl)ethan-1-one
• CAS No: 13101-45-6
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 1230495
• PubChem ID: 12281224
• Update Time: 2025-05-21

1-(3-methylfuran-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-methyl-2-furanyl)-
• 1-(3-methylfuran-2-yl)ethanone
• AKOS018710471
• CS-0222707
• Z1386912896
• SCHEMBL5319584
• Methyl (3-methyl-2-furyl) ketone, 8CI
• 1-(3-Methyl-2-furanyl)ethanone, 9CI
• 2-acetyl-3-methylfuran
• 13101-45-6
• 1-(3-methylfuran-2-yl)ethan-1-one
• 1-(3-methyluran-2-yl)ethanone
• DTXSID90484017
• EN300-112275
• CHEBI:178476
• 3-methyl-2-acetylfuran
• RJBGVAIXGHZIDY-UHFFFAOYSA-N

• Inchi： 1S/C7H8O2/c1-5-3-4-9-7(5)6(2)8/h3-4H,1-2H3
• InChI Key： RJBGVAIXGHZIDY-UHFFFAOYSA-N
• SMILES： CC(C1=C(C)C=CO1)=O

Computed Properties

• Exact Mass: 124.052429494g/mol
• Monoisotopic Mass: 124.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-methylfuran-2-yl)ethan-1-one

1-(3-Methylfuran-2-yl)ethan-1-one

The compound 1-(3-methylfuran-2-yl)ethan-1-one (CAS No. 13101-45-6) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of ketones, specifically those derived from furan derivatives. Its molecular formula is C8H8O, and it exhibits a molecular weight of 120.16 g/mol. The compound is characterized by its aromatic furan ring substituted with a methyl group at the 3-position and an ethanone group at the 2-position, giving it a distinct chemical identity.

Chemical Structure and Properties

The structure of 1-(3-methylfuran-2-yl)ethan-1-one consists of a furan ring, which is a five-membered aromatic heterocycle containing one oxygen atom. The furan ring is further substituted with a methyl group at the 3-position and an ethanone group (a ketone functional group) at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions and applications.

The compound is typically found as a yellowish liquid or crystalline solid, depending on the conditions. It has a boiling point of approximately 95°C at standard pressure and is sparingly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. Its stability under normal conditions is good, though it may degrade under strong acidic or basic conditions.

Synthesis and Applications

The synthesis of 1-(3-methylfuran-2-yl)ethan-1-one can be achieved through several methods, including Friedel-Crafts acylation and nucleophilic aromatic substitution reactions. These methods exploit the reactivity of the furan ring towards electrophilic substitution due to its aromaticity and electron-donating groups like the methyl substituent.

One of the most notable applications of this compound is in the field of organic chemistry as an intermediate in the synthesis of more complex molecules. For instance, it serves as a precursor in the preparation of biologically active compounds, including pharmaceutical agents and agrochemicals. Recent studies have highlighted its potential as a building block for constructing bioactive molecules with anti-inflammatory and antioxidant properties.

In addition to its role in organic synthesis, 1-(3-methylfuran-2-yl)ethan-1-one finds application in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo various polymerization reactions makes it valuable for creating materials with tailored mechanical and thermal properties.

Recent Research Findings

Recent research has delved into the catalytic transformations of 1-(3-methylfuran-2-yl)ethan-1-one, exploring its potential as a substrate for enantioselective synthesis. Scientists have reported successful asymmetric reductions using metal catalysts, leading to enantiomerically enriched products that are highly sought after in pharmaceutical research.

Moreover, studies have examined the environmental impact of this compound, particularly its biodegradability and toxicity profiles. Results indicate that under aerobic conditions, 1-(3-methylfuran-2-y l)ethan -one undergoes rapid microbial degradation, reducing its environmental persistence. However, further research is needed to fully understand its long-term ecological effects.

Another area of interest is its application in green chemistry practices. Researchers have explored its use as a solvent in sustainable chemical processes due to its relatively low toxicity and favorable physical properties.

Safety Considerations

While CAS No. 13101 -45 -6 exhibits low acute toxicity, proper handling precautions are recommended due to its potential irritant effects on skin and mucous membranes. Occupational exposure should be minimized through appropriate personal protective equipment (PPE), including gloves, lab coats, and eye protection.

In terms of storage, this compound should be kept in tightly sealed containers away from direct sunlight and heat sources to prevent degradation or contamination. p> < p > Environmental Impact The environmental fate of CAS No . 87789 -77 -8, also known as CAS No . 87789 -77 -8, has been studied extensively. Recent studies indicate that under aerobic conditions, CAS No . 87789 -77 -8 undergoes rapid microbial degradation, reducing its environmental persistence. However, further research is needed to fully understand its long-term ecological effects. p > article > response >